Cas no 1261952-56-0 (3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol)

• Product Name: 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol
• CAS No: 1261952-56-0
• MF: C₁₇H₁₁F₃O
• MW: 288.263855218887
• MDL: MFCD18316379
• CID: 2765677
• PubChem ID: 53222102
• Update Time: 2025-10-29

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-naphthalen-1-yl-5-(trifluoromethyl)phenol
• 5-(Naphthalen-1-yl)-3-trifluoromethylphenol
• 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol
• 5-(Naphthalen-1-yl)-3-trifluoromethylphenol, 95%
• 1261952-56-0
• MFCD18316379

• MDL： MFCD18316379
• Inchi： 1S/C17H11F3O/c18-17(19,20)13-8-12(9-14(21)10-13)16-7-3-5-11-4-1-2-6-15(11)16/h1-10,21H
• InChI Key： UHLQOHYRDCTVPR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1=CC=CC2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 288.07619946Da
• Monoisotopic Mass: 288.07619946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol: A Comprehensive Overview

3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol, also known by its CAS registry number CAS No. 1261952-56-0, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a naphthalene ring system with a trifluoromethyl group and a hydroxyl group, making it a valuable molecule in the fields of pharmaceuticals, materials science, and advanced chemical synthesis.

The synthesis of 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol involves a series of precise chemical reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its reliability for research and commercial purposes. The molecule's structure has been extensively studied using modern analytical techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational properties and intermolecular interactions.

In terms of applications, 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol has shown promise in the development of novel pharmaceutical agents. Its unique electronic properties and hydrophobicity make it an ideal candidate for designing drugs targeting specific protein receptors. Recent studies have highlighted its potential as a lead compound in anti-cancer drug discovery, where it has demonstrated selective binding to certain oncogenic proteins. Additionally, the compound's trifluoromethyl group contributes to its stability and bioavailability, making it a favorable choice for medicinal chemists.

The material science community has also taken interest in CAS No. 1261952-56-0 due to its ability to form stable polymer networks when incorporated into polymeric systems. Research indicates that this compound can enhance the thermal stability and mechanical properties of polymers, offering new possibilities in the development of high-performance materials for aerospace and electronics industries.

From an environmental perspective, the ecological impact of 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol has been a subject of recent investigations. Studies have shown that while the compound exhibits moderate biodegradability under controlled conditions, its persistence in aquatic environments requires careful consideration during industrial use. Regulatory frameworks are being developed to ensure safe handling and disposal practices for this compound.

In conclusion, 3-(Naphthalen-1-yl)-5-(trifluoromethyl)phenol, or CAS No. 1261952-56-0, stands as a testament to the advancements in modern chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance in contemporary scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations in pharmacology, materials science, and beyond.